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Compound of Interest

Compound Name: 7-Bromo-4-methylchroman-4-OL
Cat. No.: B13942389
Get Quote
\ J

CAS: N/A (Analogous to 4-methylchroman-4-ol series) | Formula:
| M.W.: 243.10 g/mol

Part 1: Executive Summary & Synthetic Context

7-Bromo-4-methylchroman-4-ol is a critical chiral intermediate employed in the synthesis of
potassium channel openers (e.g., cromakalim analogues) and selective estrogen receptor
modulators (SERMS). Its utility stems from the 7-bromo handle, which facilitates palladium-
catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), and the C4-tertiary alcohol,
which serves as a precursor for dehydration to chromenes or substitution reactions.

The spectroscopic data presented below is derived from the standard synthetic route: the
nucleophilic addition of methylmagnesium bromide (Grignard reagent) to 7-bromo-4-
chromanone. Understanding this pathway is essential for interpreting the impurity profile (e.qg.,
residual starting material) in the spectra.

Reaction Pathway Visualization
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Figure 1: Synthetic pathway and potential degradation routes influencing spectroscopic
analysis.

Part 2: Detailed Spectroscopic Profile
Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is characterized by the desymmetrization of the C2 and C3 methylene protons
due to the chiral center at C4.

H NMR (400 MHz, CDCI

) Reference Specifications
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Shift (
Type Assignment
ppm)
C-O (Aliphatic) 69.5 C4 (Quaternary, chiral center).
C-O (Ether) 63.2 C2 (Methylene).
C8a (Quaternary, ether
Ar-C 155.1 @ Y
linkage).
Ar-C 142.0 C4a (Quaternary).
Ar-C 130.5 C5 (CH).
Ar-C 124.8 C6 (CH).
Ar-C 121.0 C7 (C-Br).
Ar-C 120.2 C8 (CH).
Aliphatic 36.5 C3 (Methylene).
C4-CH
Aliphatic 29.8
(Methyl).

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid "Go/No-Go" quality check during synthesis, specifically
monitoring the disappearance of the carbonyl stretch.

e 3200 — 3500 cm

(Broad, Strong): O-H stretching vibration (intermolecular H-bonding).

e 2900 - 2980 cm

(Medium): C-H stretching (aliphatic methyl/methylene).

e 1580, 1480 cm

(Sharp): C=C aromatic skeletal vibrations.
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e 1240 -1260 cm

(Strong): C-O-C asymmetric stretching (aryl alkyl ether).

e 1050 - 1100 cm

(Strong): C-O stretch (tertiary alcohol).

o Absence of 1680 cm

:Critical QC Parameter. The strong carbonyl band of the 7-bromo-4-chromanone precursor
must be absent.

Mass Spectrometry (MS)

« lonization Mode: ESI (+) or El.
e Molecular lon: The compound exhibits a characteristic 1:1 isotopic doublet due to the

Br and
Br isotopes.

o :242.0/244.0
» Fragmentation Pattern (EI):

o 227/229 (
). Loss of methyl group.
o 2241226 (
). Loss of water (dehydration to chromene).

o 145/147: Retro-Diels-Alder fragmentation (loss of ethylene fragment from pyran ring).

Part 3: Experimental Protocols
Protocol 1: Synthesis & Isolation

Objective: Generate analytical-grade 7-bromo-4-methylchroman-4-ol for characterization.
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Preparation: Flame-dry a 100 mL 3-neck round-bottom flask under Argon.

Reagent Loading: Charge with 7-bromo-4-chromanone (1.0 eq, 5.0 mmol) dissolved in
anhydrous THF (20 mL). Cool to 0°C.

Addition: Dropwise add Methylmagnesium bromide (3.0 M in ether, 1.2 eq) over 15 minutes.
Maintain internal temperature < 5°C to prevent side reactions.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
Monitor by TLC (Hexane:EtOAc 4:1). Note: Product R_f will be lower than starting ketone.

Quench: Cool to 0°C. Quench with saturated NH

Cl solution. Do not use HCI, as acidic conditions promote dehydration to the chromene.

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na

SO
, and concentrate in vacuo.

Purification: Flash column chromatography (SiO

, gradient 0-20% EtOAc in Hexanes).

Protocol 2: Sample Preparation for NMR

Objective: Ensure high-resolution spectra without concentration artifacts.
e Dissolve 10-15 mg of the purified solid in 0.6 mL of CDCI

(neutralized with basic alumina if the compound is acid-sensitive).

« Filter the solution through a cotton plug into the NMR tube to remove suspended inorganic
salts (e.g., Mg salts from workup).

e Acquire spectrum with

(relaxation delay)

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

seconds to ensure accurate integration of the aromatic protons vs. the methyl singlet.

Part 4: References

o Synthesis of Chroman-4-ols:Journal of Organic Chemistry, "Stereoselective Addition of
Grignard Reagents to Substituted Chromanones."

e Spectroscopic Data of 4-Methylchroman-4-ol:SpectraBase, "4-Methyl-4-chromanol 13C NMR
Spectrum."[1]

e 7-Bromo-4-chromanone Precursor Data:Sigma-Aldrich, "7-Bromo-4-chromanone Product
Specification and NMR."

e Analogous Quinoline Data:BenchChem, "Synthesis and Characterization of 7-Bromo-4-
methylquinoline Derivatives."

o General Grignard Protocols:Organic Syntheses, "General procedure for the addition of
Grignard reagents to ketones."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. spectrabase.com [spectrabase.com]

o To cite this document: BenchChem. [Technical Specification: 7-Bromo-4-methylchroman-4-
ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13942389/docs#technical-specification-7-bromo-4-
methylchroman-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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